3-[(Butan-2-yl)sulfanyl]propanenitrile

• CAS No.: 54974-66-2
• Molecular Formula: C7H13NS
• Molecular Weight: 143.25 g/mol
• IUPAC Name: 3-butan-2-ylsulfanylpropanenitrile
• InChI: InChI=1S/C7H13NS/c1-3-7(2)9-6-4-5-8/h7H,3-4,6H2,1-2H3
• InChI Key: JAURTADZILAMQI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SCCC#N

Description

3-[(Butan-2-yl)sulfanyl]propanenitrile (C₇H₁₁NSS) is an organosulfur compound featuring a propanenitrile backbone substituted with a branched butan-2-ylthio group (–S–C₄H₉). This compound belongs to the class of alkylsulfanyl nitriles, characterized by the presence of a sulfur atom bonded to an alkyl chain and a nitrile functional group.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Sulfanylpropanenitrile Derivatives

Compound Name	Molecular Formula	Key Substituents	Melting Point (°C)	Solubility	Notable Applications	References
3-[(Butan-2-yl)sulfanyl]propanenitrile	C₇H₁₁NS₂	Branched butylthio	N/A	Likely moderate	Synthetic intermediates	Inferred
3-[(3-Butylquinolin-4-yl)sulfanyl]propanenitrile	C₁₈H₂₂N₂OS	Quinoline, methoxy	N/A	Low (non-polar)	Pharmaceutical research
3,3'-Thiodipropionitrile	C₆H₈N₂S	Symmetric cyanoethyl	~25–30	High (polar)	Polymer chemistry
3-[(2-Fluorophenyl)sulfonyl]propanenitrile	C₉H₈FNO₂S	Fluorophenyl, sulfonyl	N/A	High (polar)	Fluorinated intermediates

Table 2: Electronic Effects in Sulfanyl-Nitrile Systems

Compound	Conjugation Length	Key Interactions	Reactivity Trends
3-[(Butan-2-yl)sulfanyl]propanenitrile	Moderate	Steric hindrance	Slower nucleophilic attack
2-Benzoyl-3,3-bis(methylsulfanyl)malononitrile	Extended	C–H⋯S, π-conjugation	Enhanced cyclization
3,3'-Thiodipropionitrile	Minimal	Symmetric structure	High thermal stability